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Compound of Interest

Compound Name: Venetoclax N-oxide

Cat. No.: B11930834

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Venetoclax N-oxide, an important
reference standard for the quality control and impurity profiling of the B-cell lymphoma 2 (BCL-
2) inhibitor, Venetoclax. This document outlines its chemical properties, synthesis, and
characterization, along with detailed experimental protocols and its relevance in the context of
Venetoclax's mechanism of action.

Introduction to Venetoclax and the Significance of
Impurity Profiling

Venetoclax is a potent and selective inhibitor of the BCL-2 protein, a key regulator of apoptosis
(programmed cell death).[1][2][3] It is approved for the treatment of various hematological
malignancies, including chronic lymphocytic leukemia (CLL) and acute myeloid leukemia
(AML).[4][5] The manufacturing process and storage of Venetoclax can lead to the formation of
related substances or impurities, which must be carefully monitored and controlled to ensure
the safety and efficacy of the drug product. Regulatory agencies like the FDA and EMA have
stringent guidelines for impurity levels in pharmaceutical products.

Venetoclax N-oxide is a known metabolite and a potential oxidative degradation product of
Venetoclax. As such, it serves as a crucial reference standard in analytical method
development, validation, and routine quality control to accurately identify and quantify this
impurity in Venetoclax active pharmaceutical ingredient (API) and finished drug products.
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Chemical and Physical Properties

Venetoclax N-oxide is the N-oxide derivative of Venetoclax, formed by the oxidation of the
piperazine nitrogen atom. Its chemical identity is well-characterized and is available from
various suppliers as a reference standard.

Property Value Reference
CAS Number 2469279-00-1

Molecular Formula C45H50CIN708S

Molecular Weight 884.5 g/mol

4-(3-((1H-Pyrrolo[2,3-b]pyridin-
5-yl)oxy)-4-(((3-nitro-4-
(((tetrahydro-2H-pyran-4-
IUPAC Name yl)methyl)amino)phenyl)sulfony
l)carbamoyl)phenyl)-1-((4'-
chloro-5,5-dimethyl-3,4,5,6-
tetrahydro-[1,1'-biphenyl]-2-
yl)methyl)piperazine 1-oxide

Synthesis and Characterization

Venetoclax N-oxide can be synthesized for use as a reference standard through the controlled

oxidation of Venetoclax.

Synthetic Protocol

A common method for the synthesis of Venetoclax N-oxide involves the oxidation of
Venetoclax using meta-chloroperoxybenzoic acid (m-CPBA) in a suitable solvent like
dichloromethane (DCM).

Experimental Workflow for Synthesis and Purification:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b11930834?utm_src=pdf-body
https://www.benchchem.com/product/b11930834?utm_src=pdf-body
https://www.benchchem.com/product/b11930834?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis
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(Aqueous NaHCO3 workup)

Purification

Column Chromatography
(10% MeOH in Ethyl Acetate)

:

Preparative HPLC (if needed)

Pure Venetoclax N-oxide

Click to download full resolution via product page
Caption: Workflow for the synthesis and purification of Venetoclax N-oxide.
Detailed Methodology:

» Dissolve Venetoclax in dichloromethane (DCM).
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e Cool the solution to 10-15 °C.
o Add m-CPBA to the solution. The reaction is monitored by thin-layer chromatography (TLC).

e Upon completion, quench the reaction with an aqueous sodium bicarbonate (NaHCO3)
solution.

o Separate the organic layer, dry it over anhydrous sodium sulfate, and evaporate the solvent
under vacuum to obtain the crude product.

» Purify the crude product using column chromatography with a mobile phase such as 10%
methanol in ethyl acetate.

« If necessary, further purification can be achieved using preparative high-performance liquid
chromatography (Prep-HPLC).

Characterization Data

The synthesized Venetoclax N-oxide is characterized using various analytical techniques to
confirm its structure and purity.
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Analytical Technique Key Findings Reference

Positive mode: m/z 884.37
Mass Spectrometry (MS) [M+H]+Negative mode: m/z
882.26 [M-H]-

Significant downfield shifts of
the methylene protons

iH NMR (DMSO-d6) attached to the piperazine ring
compared to Venetoclax. For
instance, a shift from 6 2.14 to

2.40 ppm is observed.

Downfield shifts of the
methylene carbons attached to
the piperazine ring due to the

15C NMR (DMSO-d6) deshielding effect of the N-
oxide. For example:- C15: &
59.6 to 70.0 ppm- C16: & 52.0
to 61.2 ppm- C19: 6 52.0 to

59.7 ppm

) o A more polar peak compared
High-Performance Liquid

Chromatography (HPLC)

to Venetoclax in reversed-
phase HPLC.

Analytical Methods for Impurity Profiling

Venetoclax N-oxide is used as a reference standard in stability and quality control studies of
Venetoclax. Forced degradation studies are performed to understand the degradation
pathways of the drug under various stress conditions.

Oxidative Stress Degradation Protocol
Methodology:

o Dissolve Venetoclax in a suitable solvent like dichloromethane (DCM).

e Add a hydrogen peroxide (H20:2) solution of varying concentrations (e.g., 0.3% to 10%).
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 Incubate the mixture at room temperature for a specified period (e.g., 24-36 hours).
e Analyze the stressed sample using a validated stability-indicating HPLC method.

The formation of Venetoclax N-oxide can be observed, with its peak matching the retention
time and spectral properties of the synthesized reference standard.

HPLC Method for Impurity Detection

A typical reversed-phase HPLC method is employed for the separation and quantification of
Venetoclax and its impurities.

Parameter Condition Reference

Phenomenex Luna C18 (50 x
Column 250 mm, 10 pum) for
preparative HPLC

. 0.1% aqueous trifluoroacetic
Mobile Phase A i
aci

) 1:1 mixture of acetonitrile and
Mobile Phase B
methanol

Detector PDA detector at 245 nm

A gradient program is typically
Gradient Program used to achieve optimal

separation.

Mechanism of Action of Venetoclax and the Role of
the BCL-2 Pathway

Understanding the mechanism of action of Venetoclax provides context for the importance of
maintaining its chemical integrity. Venetoclax selectively binds to the BCL-2 protein, which is
overexpressed in many cancer cells and prevents them from undergoing apoptosis.

Signaling Pathway of Venetoclax-Induced Apoptosis:
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Venetoclax Mechanism of Action
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Caption: Venetoclax inhibits BCL-2, leading to apoptosis.
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By binding to BCL-2, Venetoclax displaces pro-apoptotic proteins like BIM. These freed
proteins then activate BAX and BAK, which leads to mitochondrial outer membrane
permeabilization (MOMP), the release of cytochrome c, and subsequent caspase activation,
ultimately resulting in apoptosis. The presence of impurities could potentially alter the efficacy
or safety profile of the drug, underscoring the necessity of using well-characterized reference
standards like Venetoclax N-oxide for quality control.

Conclusion

Venetoclax N-oxide is an indispensable reference standard for ensuring the quality and safety
of Venetoclax. Its synthesis and thorough characterization are critical for its use in the
development and validation of analytical methods for impurity profiling. The detailed protocols
and data presented in this guide serve as a valuable resource for researchers and
professionals involved in the development, manufacturing, and quality control of Venetoclax.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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